Cas no 838856-03-4 (Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester)

• Product Name: Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester
• CAS No: 838856-03-4
• MF: C₁₄H₂₀O₆
• MW: 284.305005073547
• CID: 1813449
• PubChem ID: 66888836
• Update Time: 2025-04-21

Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester
• methyl 2,3-bis{[2-(methyloxy)ethyl]oxy}benzoate
• SCHEMBL1050558
• ZEACTIDPOMQQLG-UHFFFAOYSA-N
• 838856-03-4
• DB-351801

• Inchi： 1S/C14H20O6/c1-16-7-9-19-12-6-4-5-11(14(15)18-3)13(12)20-10-8-17-2/h4-6H,7-10H2,1-3H3
• InChI Key： ZEACTIDPOMQQLG-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C(C(=O)OC)=CC=CC=1OCCOC

Computed Properties

• Exact Mass: 284.12598835g/mol
• Monoisotopic Mass: 284.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.2Ų